Cas no 111320-19-5 (D-Leucine, N-L-a-glutamyl- (9CI))

• Product name: D-Leucine, N-L-a-glutamyl- (9CI)
• CAS No: 111320-19-5
• MF: C₁₁H₂₀N₂O₅
• MW: 260.286903381348
• CID: 138049
• PubChem ID: 122173491

D-Leucine, N-L-a-glutamyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Leucine, N-L-a-glutamyl- (9CI)
• H-GLU-LEU-OH
• L-ALPHA-GLUTAMYL-L-LEUCINE
• α-glutamylleucine
• 111320-19-5
• (2R)-2-[[(2S)-2-amino-4-carboxybutanoyl]amino]-4-methylpentanoic acid

• Inchi： InChI=1S/C11H20N2O5/c1-6(2)5-8(11(17)18)13-10(16)7(12)3-4-9(14)15/h6-8H,3-5,12H2,1-2H3,(H,13,16)(H,14,15)(H,17,18)
• InChI Key： YBAFDPFAUTYYRW-UHFFFAOYSA-N
• SMILES： OC(CCC(C(NC(C(=O)O)CC(C)C)=O)N)=O

Computed Properties

• Exact Mass: 260.13700
• Monoisotopic Mass: 260.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130A^2
• XLogP3: _3.3

Experimental Properties

• Density: 1.238
• Boiling Point: 552.1°C at 760 mmHg
• Flash Point: 287.7°C
• Refractive Index: 1.513
• PSA: 129.72000
• LogP: 0.88520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides